Cas no 765-69-5 (2-Methylcyclopentane-1,3-dione)

2-Methylcyclopentane-1,3-dione structure

765-69-5 structure

Product Name:2-Methylcyclopentane-1,3-dione

CAS No:765-69-5

MF:C₆H₈O₂

MW:112.126522064209

MDL:MFCD00001406

CID:39797

PubChem ID:13005

Update Time:2025-04-18

2-Methylcyclopentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-Methylcyclopentane-1,3-dione
- 2-Methyl-1,3-cyclopentanedione
- 2-Methyl-1,3-cyclope
- 2-Methyl-1.3-cyclopentanedione
- Methylcycle-D
- 2-methyl-1,3-cyclopentadione
- 2-methyl-1,3-cyclo-pentanedione
- 2-methyl-cyclopentan-1,3-dione
- 2-Methyl-cyclopentan-1-carbonsaeure-chlorid
- 2-methyl-cyclopentane-1,3-dione
- 2-methylcyclopentanecarbonyl chloride
- Cyclopentanecarbonylchloride,2-methyl
- 1,3-Cyclopentanedione, 2-methyl-
- C9LG5VP01C
- HXZILEQYFQYQCE-UHFFFAOYSA-N
- NSC54458
- PubChem2206
- ghl.PD_Mitscher_leg0.841
- KSC495K7L
- 2-methyl-1,3-cyclopentandione
- 2-Methyl-1,3-dio
- 2-Methyl cyclopentane-1,3-dione
- EN300-21600
- SCHEMBL661313
- W-104357
- BDBM22768
- NSC 54458
- SY015623
- Z104503660
- PD158301
- PS-3179
- A838747
- HY-W012944
- M0901
- EINECS 212-153-2
- 765-69-5
- NS00009505
- UNII-C9LG5VP01C
- EC 212-153-2
- AM20100124
- NSC-54458
- AKOS000370047
- MFCD00001406
- FT-0613037
- 2-Methyl-1,3-cyclopentanedione, 99%
- P10004
- DTXSID30227309
- CS-W013660
- CHEMBL363186
- Q27896539
- AC-907/25014141
- STK499478
- DB-021316
- DTXCID80149800
- MDL： MFCD00001406
- Inchi： 1S/C6H8O2/c1-4-5(7)2-3-6(4)8/h4H,2-3H2,1H3
- InChI Key： HXZILEQYFQYQCE-UHFFFAOYSA-N
- SMILES： O=C1CCC(C1C)=O
- BRN： 1237255

Computed Properties

Exact Mass: 112.05200
Monoisotopic Mass: 112.05243
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.1
Surface Charge: 0
Tautomer Count: 5
XLogP3: 0.2

Experimental Properties

Color/Form: Crystallization.
Density: 1.0795 (rough estimate)
Melting Point: 210.0 to 217.0 deg-C
Boiling Point: 218°C at 760 mmHg
Flash Point: 84.4℃
Refractive Index: 1.4550 (estimate)
Solubility: Solubility in hot Methanol (almost transparency).
PSA: 34.14000
LogP: 0.55450
Solubility: Insoluble in water.

2-Methylcyclopentane-1,3-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22-S24/25
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

2-Methylcyclopentane-1,3-dione Customs Data

HS CODE：29142900
Customs Data：

China Customs Code:
2914299000

Overview:

2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Methylcyclopentane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136868-25g	2-Methylcyclopentane-1,3-dione	765-69-5	≥97.0%	25g	¥116.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136868-5g	2-Methylcyclopentane-1,3-dione	765-69-5	≥97.0%	5g	¥29.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M136868-100g	2-Methylcyclopentane-1,3-dione	765-69-5	≥97.0%	100g	¥371.90	2023-09-02
Chemenu	CM202280-500g	2-Methyl-1,3-cyclopentanedione	765-69-5	97%	500g	$299	2021-08-04
MedChemExpress	HY-W012944-500mg	2-Methylcyclopentane-1,3-dione	765-69-5	99.96%	500mg	￥500	2025-04-16
Apollo Scientific	OR0612-5g	2-Methylcyclopentane-1,3-dione	765-69-5	95%	5g	£15.00	2025-02-19
Apollo Scientific	OR0612-25g	2-Methylcyclopentane-1,3-dione	765-69-5	95%	25g	£21.00	2025-02-19
Apollo Scientific	OR0612-100g	2-Methylcyclopentane-1,3-dione	765-69-5	95%	100g	£58.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M52980-100g	2-Methylcyclopentane-1,3-dione	765-69-5		100g	¥366.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M52980-5g	2-Methylcyclopentane-1,3-dione	765-69-5		5g	¥36.0	2021-09-04

2-Methylcyclopentane-1,3-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Audited Supplier

(CAS:765-69-5)2-Methyl-1,3-cyclopentanedione

Order Number:sfd11844

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:765-69-5)2-Methylcyclopentane-1,3-dione

Order Number:A838747

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:44

Price ($):224.0

Email:sales@amadischem.com